Tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate

• IUPAC Name: tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate
• InChI: InChI=1S/C14H21NO2/c1-9-7-6-8-11(10(9)2)12(15)13(16)17-14(3,4)5/h6-8,12H,15H2,1-5H3
• InChI Key: VZZBKUZXFICAFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C(=O)OC(C)(C)C)N)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• CAS No.: 2248260-60-6

Description

Tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate is an organic compound that belongs to the class of amino acid derivatives It is characterized by the presence of a tert-butyl ester group, an amino group, and a dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate typically involves the reaction of tert-butyl bromoacetate with 2,3-dimethylaniline in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The ester group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be used under acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous ether or THF.

Substitution: Acyl chlorides or anhydrides in the presence of a base like triethylamine (TEA) or pyridine.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Corresponding alcohol.

Substitution: Amides or other substituted derivatives.

Scientific Research Applications

Tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds or ionic interactions with active sites, while the ester group can undergo hydrolysis to release the active amino acid derivative. These interactions can modulate biological pathways and exert various effects, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

Tert-butyl 2-(diphenylmethylene)aminoacetate: Similar structure but with a diphenylmethylene group instead of the dimethylphenyl group.

N-tert-Butyldiethanolamine: Contains a tert-butyl group and two ethanolamine groups.

Uniqueness

Tert-butyl 2-amino-2-(2,3-dimethylphenyl)acetate is unique due to the presence of the dimethylphenyl group, which can impart distinct chemical and biological properties. This structural feature can influence the compound’s reactivity, stability, and interactions with other molecules, making it a valuable compound for various research applications.